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Compound of Interest

Compound Name: R121919 hydrochloride

Cat. No.: B1678691 Get Quote

R121919 Hydrochloride Technical Support
Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the solubility of R121919 hydrochloride. Below you will find

frequently asked questions, troubleshooting guides, and detailed experimental protocols to

assist in your research.

Frequently Asked Questions (FAQs)
Q1: What is R121919 hydrochloride and its primary mechanism of action?

R121919 hydrochloride is a potent and selective antagonist of the Corticotropin-Releasing

Factor Receptor 1 (CRF1).[1][2][3] Its high affinity for the CRF1 receptor (Ki = 3.5 nM) allows it

to block the actions of corticotropin-releasing factor (CRF), a key mediator of the body's stress

response.[2] By inhibiting the CRF1 receptor, R121919 hydrochloride can reduce stress-

induced elevations of plasma adrenocorticotropic hormone (ACTH) and has demonstrated

anxiolytic and antidepressant effects in vivo.[2][3]

Q2: What are the recommended storage conditions for R121919 hydrochloride?

For long-term stability, R121919 hydrochloride powder should be stored at +4°C.[2] Stock

solutions can be stored at -20°C for up to one year or at -80°C for up to two years. To prevent
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degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution

into smaller volumes for single-use applications.[1]

Q3: In which solvents is R121919 hydrochloride soluble?

R121919 hydrochloride has good solubility in ethanol and dimethyl sulfoxide (DMSO). It is

also soluble in various co-solvent mixtures commonly used for in vivo studies. Please refer to

the solubility data table below for more details.

Solubility Data
For ease of comparison, the following table summarizes the solubility of R121919
hydrochloride in various solvents.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Ethanol 41.7[2] 100[2]

May require

sonication to fully

dissolve.[4]

DMSO 4.17[2] 10[2]

Gentle warming may

be required.[2] Use of

newly opened DMSO

is recommended as it

is hygroscopic, which

can affect solubility.[1]

10% EtOH, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 6.57
Results in a clear

solution.[1][4]

10% EtOH, 90% (20%

SBE-β-CD in Saline)
2.5 6.57

Results in a

suspended solution;

requires sonication.[1]

[4]

10% EtOH, 90% Corn

Oil
≥ 2.5 ≥ 6.57

Results in a clear

solution.[1][4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.79 ≥ 4.70
Results in a clear

solution.[1][4]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

1.79 4.70

Results in a

suspended solution;

requires sonication.[1]

[4]

10% DMSO, 90%

Corn Oil
≥ 1.79 ≥ 4.70

Results in a clear

solution.[1][4]

Molecular Weight of R121919 hydrochloride: 416.99 g/mol [2]
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Troubleshooting Guide
Encountering issues with solubility can be a common hurdle. This guide addresses potential

problems and offers solutions.

Problem: R121919 hydrochloride is not fully dissolving in DMSO or ethanol at the desired

concentration.

Solution 1: Gentle Warming. For solutions in DMSO, gentle warming can aid dissolution.[2]

Be cautious not to overheat the solution, as this may degrade the compound.

Solution 2: Sonication. Using an ultrasonic bath can help break up particulates and facilitate

dissolution, especially in ethanol.[4]

Solution 3: Fresh Solvent. DMSO is hygroscopic and can absorb moisture from the air, which

may impact solubility. Using a fresh, unopened bottle of DMSO is recommended.[1]

Problem: Precipitation or phase separation occurs when preparing aqueous dilutions from a

stock solution.

Solution 1: Use of Co-solvents. For in vivo experiments requiring aqueous solutions, it is

often necessary to use a co-solvent system. Formulations containing PEG300, Tween-80, or

SBE-β-CD can help maintain the solubility of R121919 hydrochloride in an aqueous

vehicle.[1][4]

Solution 2: Stepwise Dilution. When preparing co-solvent formulations, add each solvent

component sequentially and ensure the compound is fully dissolved at each step before

adding the next component.[1][4]

Experimental Protocols
Below are detailed protocols for preparing R121919 hydrochloride solutions for in vivo

studies.

Protocol 1: Preparation of a 2.5 mg/mL Solution using an Ethanol-based Vehicle

Prepare a stock solution of R121919 hydrochloride in ethanol.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678691?utm_src=pdf-body
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://www.benchchem.com/product/b1678691?utm_src=pdf-body
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1678691?utm_src=pdf-body
https://www.benchchem.com/product/b1678691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a sterile tube, add the required volume of the ethanol stock solution.

Add PEG300 to a final concentration of 40%.

Add Tween-80 to a final concentration of 5%.

Add saline to reach the final desired volume (45% of the total volume).

Vortex the solution until it is clear and homogenous. This will result in a clear solution with a

solubility of at least 2.5 mg/mL.[1][4]

Protocol 2: Preparation of a 1.79 mg/mL Solution using a DMSO-based Vehicle

Prepare a stock solution of R121919 hydrochloride in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 to a final concentration of 40%.

Add Tween-80 to a final concentration of 5%.

Add saline to reach the final desired volume (45% of the total volume).

Vortex the solution until it is clear and homogenous. This will result in a clear solution with a

solubility of at least 1.79 mg/mL.[1][4]

Visualizing the Mechanism of Action
To better understand the experimental context, the following diagrams illustrate the signaling

pathway of the CRF1 receptor and a general experimental workflow for preparing R121919
hydrochloride solutions.

CRF

CRF1 Receptor

Activates

R121919 HCl
Inhibits

G-protein Adenylyl Cyclase cAMP
Converts ATP to

PKA
Activates Stress Response

(e.g., ACTH release)
Leads to
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Click to download full resolution via product page

Caption: CRF1 Receptor Signaling Pathway Antagonism by R121919 Hydrochloride.
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Caption: General Workflow for Preparing R121919 Hydrochloride Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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